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Compound of Interest

Compound Name: D-Altrose-2-13C

Cat. No.: B15556158 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-Altrose-2-13C. Adherence to these procedures is

essential for maintaining a safe laboratory environment and ensuring the integrity of

experiments involving this stable isotope-labeled monosaccharide.

Compound Information
D-Altrose-2-13C is a stable isotope-labeled version of D-Altrose, an aldohexose sugar.[1] The

incorporation of a carbon-13 isotope at the second carbon position makes it a valuable tracer in

metabolic research and drug development studies.[2][3] Based on the safety data for the

unlabeled parent compound, D-Altrose, and similar stable isotope-labeled sugars, D-Altrose-2-
13C is not classified as a hazardous substance.[4][5] It is a water-soluble solid, appearing as

an off-white powder.

Personal Protective Equipment (PPE)
While D-Altrose-2-13C is not considered hazardous, standard laboratory best practices for

chemical handling should always be followed to prevent contamination and ensure personal

safety. The following table summarizes the recommended PPE.
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PPE Category Item Specification Rationale

Eye Protection Safety Glasses
ANSI Z87.1 compliant,

with side shields

Protects eyes from

potential splashes or

airborne particles

during handling.

Hand Protection Disposable Gloves
Nitrile gloves are

recommended

Prevents direct skin

contact and potential

contamination of the

sample.

Body Protection Laboratory Coat Standard, full-length

Shields skin and

personal clothing from

accidental spills.

Foot Protection Closed-Toe Shoes
Substantial shoes that

cover the entire foot

Protects feet from

spills and falling

objects.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of D-Altrose-2-13C from

receipt to disposal.

3.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area. The recommended storage temperature is typically 2-8°C in a refrigerator. Avoid

exposure to moisture and direct sunlight.

3.2. Preparation and Handling

Work Area: Conduct all handling and preparation in a designated clean area, such as a

laminar flow hood, to prevent contamination.
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Equipment: Use clean spatulas, weighing paper, and glassware to avoid cross-

contamination.

Weighing: When weighing the powder, handle it carefully to minimize the creation of dust.

Dissolving: D-Altrose is soluble in water. For creating solutions, use appropriate solvents and

mix gently until fully dissolved.

3.3. Experimental Use

Follow all experiment-specific protocols.

Ensure all equipment is properly calibrated and maintained.

Label all containers with the compound name, concentration, and date.

Disposal Plan
As D-Altrose-2-13C is a non-hazardous compound, disposal is straightforward but should be

handled responsibly.

Unused Compound: Unwanted solid material should be disposed of in accordance with local,

state, and federal regulations for non-hazardous chemical waste.

Solutions: Aqueous solutions can typically be disposed of down the drain with copious

amounts of water, subject to institutional guidelines.

Contaminated Materials: Any materials, such as gloves, weighing paper, or pipette tips, that

come into contact with the compound should be disposed of in the appropriate laboratory

waste stream.

Emergency Procedures
In the event of accidental exposure or a spill, follow these first-aid measures:

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention if irritation persists.
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Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical

attention if symptoms occur.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.

Inhalation: Remove to fresh air. Get medical attention if symptoms occur.

Spills: For small spills, sweep up the solid material and place it into a suitable container for

disposal. Avoid dust formation.
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Caption: Workflow for the safe handling of D-Altrose-2-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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